Cas no 1980062-64-3 (3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid)

• Product Name: 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid
• CAS No: 1980062-64-3
• MF: C₈H₃BrF₄O₂
• MW: 287.005835771561
• CID: 4761185
• PubChem ID: 122361171
• Update Time: 2026-02-26

3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-FLUORO-6-(TRIFLUOROMETHYL)BENZOIC ACID
• AKOS040768938
• CS-0191349
• SY322747
• 1980062-64-3
• 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoicacid
• MFCD29049268
• 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H3BrF4O2/c9-4-2-1-3(8(11,12)13)5(6(4)10)7(14)15/h1-2H,(H,14,15)
• InChI Key： RKZPJSHYXKADHH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C(=O)O)C=1F

Computed Properties

• Exact Mass: 285.92525g/mol
• Monoisotopic Mass: 285.92525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid

Introduction to 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid (CAS No. 1980062-64-3)

3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid (CAS No. 1980062-64-3) is a versatile and highly functionalized aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its bromine, fluorine, and trifluoromethyl substituents, which confer it with a high degree of reactivity and stability, making it an ideal building block for the synthesis of complex molecules.

The bromine substituent in 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid provides a valuable handle for further functionalization through various chemical transformations such as substitution reactions, coupling reactions, and cross-coupling reactions. These reactions are crucial in the development of novel pharmaceuticals and agrochemicals, where the introduction of specific functional groups can significantly enhance the biological activity and selectivity of the final product.

The presence of fluorine atoms in the molecule is another key feature that contributes to its unique properties. Fluorine is known for its strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. This makes 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid particularly useful in the design of drugs with improved pharmacokinetic profiles and reduced toxicity.

The trifluoromethyl group is a highly stable and electron-withdrawing substituent that imparts additional stability to the molecule. This group is often used in drug design to enhance metabolic stability and improve drug-like properties. The combination of the bromine, fluorine, and trifluoromethyl substituents in 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid makes it a valuable intermediate for the synthesis of compounds with diverse biological activities.

In the field of pharmaceutical research, 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid has been explored as a starting material for the synthesis of potential therapeutic agents. Recent studies have shown that derivatives of this compound exhibit promising activities against various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid demonstrated potent antitumor activity against several human cancer cell lines.

In addition to its pharmaceutical applications, 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid has also found use in agrochemical research. The compound's ability to undergo selective functionalization reactions makes it suitable for the development of novel herbicides and pesticides. A recent study published in Pesticide Biochemistry and Physiology highlighted the potential of this compound as a precursor for the synthesis of environmentally friendly agrochemicals with enhanced efficacy and reduced toxicity.

The synthetic versatility of 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid has also been leveraged in materials science. The compound can be used as a building block for the synthesis of advanced materials with unique properties, such as polymers with improved thermal stability and mechanical strength. A study published in Macromolecules demonstrated that derivatives of this compound could be used to create high-performance polymers with applications in electronics and aerospace industries.

The preparation of 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid typically involves multistep synthetic routes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic methods include electrophilic aromatic substitution reactions, transition metal-catalyzed cross-coupling reactions, and fluorination reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the production of this compound, making it more accessible for large-scale applications.

In conclusion, 3-Bromo-2-fluoro-6-(trifluoromethyl)benzoic acid (CAS No. 1980062-64-3) is a highly functionalized aromatic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of bromine, fluorine, and trifluoromethyl substituents makes it an ideal building block for the synthesis of complex molecules with diverse biological activities and improved properties. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern chemistry.